Cas no 500903-63-9 (1-Propen-1-amine, 1-chloro-N,2-dimethyl-)

1-Propen-1-amine, 1-chloro-N,2-dimethyl- structure
500903-63-9 structure
Product Name:1-Propen-1-amine, 1-chloro-N,2-dimethyl-
CAS No:500903-63-9
MF:C5H10ClN
MW:119.592600345612
CID:1546261
PubChem ID:86211686
Update Time:2025-04-21

1-Propen-1-amine, 1-chloro-N,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Propen-1-amine, 1-chloro-N,2-dimethyl-
    • 500903-63-9
    • SCHEMBL4887958
    • 1-Chloro-N,2-dimethyl-1-propen-1-amine
    • DB-211196
    • Inchi: 1S/C5H10ClN/c1-4(2)5(6)7-3/h7H,1-3H3
    • InChI Key: WMEKCNWTGPTJMQ-UHFFFAOYSA-N
    • SMILES: Cl/C(=C(/C)\C)/NC

Computed Properties

  • Exact Mass: 119.0503
  • Monoisotopic Mass: 119.0501770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 82.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03
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